N-(4-(dimethylamino)phenyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C21H22N4O3/c1-14-5-9-17(10-6-14)25-19(26)13-18(28-4)20(23-25)21(27)22-15-7-11-16(12-8-15)24(2)3/h5-13H,1-4H3,(H,22,27)
• InChI Key: CIVUIBIZCCSJQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=CC=C(C=C3)N(C)C)OC
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

N-(4-(dimethylamino)phenyl)-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• Compounds with phenazine-1-carboxamide derivatives have shown significant antitumor activity against leukemia and lung carcinoma, highlighting the potential of electron-deficient DNA-intercalating ligands in cancer therapy (Rewcastle, Denny, & Baguley, 1987). The structural features contributing to cytotoxicity included the presence of electron-withdrawing groups and specific substituent positioning on the phenazine ring.

Antimicrobial and Anti-inflammatory Properties

• A study described the synthesis and evaluation of 4-Aminomethylene 1-phenylpyrazolidine-3,5-diones and their derivatives, showcasing high anti-inflammatory activity and antimicrobial effects. This work underscores the potential of incorporating dimethylamino groups and other substituents for designing compounds with therapeutic benefits (Eman A. Ahmed, 2017).

Heterocyclic Compound Synthesis

• Research on pyrazolo[3,4-d]pyrimidin-4-one derivatives revealed a series of compounds with notable antitumor activity against the MCF-7 human breast adenocarcinoma cell line. These findings demonstrate the versatility of heterocyclic frameworks for developing new anticancer agents (Khaled R. A. Abdellatif et al., 2014).

Novel Synthetic Pathways

• A study on enaminonitriles highlighted their utility in heterocyclic synthesis, leading to the generation of new pyrazole, pyridine, and pyrimidine derivatives. This research provides insights into the versatility of nitrogen-containing heterocycles for the development of compounds with potential biological activities (A. Fadda et al., 2012).